Cas no 1214357-14-8 (4-Chloro-2'-fluorobiphenyl-2-carboxylic acid)

• Product Name: 4-Chloro-2'-fluorobiphenyl-2-carboxylic acid
• CAS No: 1214357-14-8
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• CID: 4998081
• Update Time: 2025-10-16

4-Chloro-2'-fluorobiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2'-fluorobiphenyl-2-carboxylic acid
• 4-Chloro-2'-fluorobiphenyl-2-carboxylic acid

• Inchi： 1S/C13H8ClFO2/c14-8-5-6-9(11(7-8)13(16)17)10-3-1-2-4-12(10)15/h1-7H,(H,16,17)
• InChI Key： OXEOJGZFCBDJSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3

Additional information on 4-Chloro-2'-fluorobiphenyl-2-carboxylic acid

Research Briefing on 4-Chloro-2'-fluorobiphenyl-2-carboxylic acid (CAS: 1214357-14-8): Recent Advances and Applications

4-Chloro-2'-fluorobiphenyl-2-carboxylic acid (CAS: 1214357-14-8) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential in targeting specific enzymes and receptors, making it a valuable tool in medicinal chemistry.

One of the most notable applications of 4-Chloro-2'-fluorobiphenyl-2-carboxylic acid is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the biphenyl scaffold of this compound provides a robust platform for designing selective inhibitors. Recent research published in the Journal of Medicinal Chemistry highlights its use in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, demonstrating promising activity against resistant mutations in non-small cell lung cancer (NSCLC).

In addition to its role in kinase inhibition, 4-Chloro-2'-fluorobiphenyl-2-carboxylic acid has been investigated for its potential in modulating G-protein-coupled receptors (GPCRs). A study conducted by researchers at the University of California, San Francisco, revealed that derivatives of this compound exhibit high affinity for the adenosine A2A receptor, a target for neurodegenerative diseases such as Parkinson's. The study utilized molecular docking and in vitro assays to validate the compound's binding mode and efficacy, paving the way for further optimization.

The synthetic versatility of 4-Chloro-2'-fluorobiphenyl-2-carboxylic acid has also been explored in the context of peptide coupling and bioconjugation. A recent publication in Organic Letters demonstrated its utility as a carboxylate activator in solid-phase peptide synthesis (SPPS), offering improved yields and reduced side reactions compared to traditional methods. This advancement is particularly relevant for the production of peptide-based therapeutics, where purity and efficiency are paramount.

Despite its promising applications, challenges remain in the large-scale production and optimization of 4-Chloro-2'-fluorobiphenyl-2-carboxylic acid. Recent efforts have focused on developing greener synthetic routes, such as catalytic C-H activation, to reduce the environmental impact of its production. A study in ACS Sustainable Chemistry & Engineering reported a palladium-catalyzed method that achieves high yields with minimal waste, aligning with the principles of green chemistry.

In conclusion, 4-Chloro-2'-fluorobiphenyl-2-carboxylic acid (CAS: 1214357-14-8) continues to be a molecule of interest in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to GPCR modulation and peptide synthesis, underscore its importance in drug discovery. Future research is expected to further elucidate its mechanisms and expand its therapeutic potential, making it a cornerstone in the development of next-generation pharmaceuticals.